Cas no 106867-97-4 (1,1'-1,4-Phenylenebis(methylene)bis(4,4'-bipyridinium) Dibromide)

• Product Name: 1,1'-1,4-Phenylenebis(methylene)bis(4,4'-bipyridinium) Dibromide
• CAS No: 106867-97-4
• MF: C₂₈H₂₄Br₂N₄
• MW: 576.324964523315
• MDL: MFCD03844804
• CID: 127342
• PubChem ID: 87575482
• Update Time: 2025-10-29

1,1'-1,4-Phenylenebis(methylene)bis(4,4'-bipyridinium) Dibromide Chemical and Physical Properties

Names and Identifiers

• 4,4'-Bipyridinium,1,1''-[1,4-phenylenebis(methylene)]bis-, dibromide (9CI)
• 1,1'-[1,4-Phenylenebis(methylene)]bis(4,4'-bipyridinium) Dibromide
• 4-pyridin-4-yl-1-[[4-[(4-pyridin-4-ylpyridin-1-ium-1-yl)methyl]phenyl]methyl]pyridin-1-ium,dibromide
• 1,1'-(p-Xylylene)bis(4,4'-bipyridinium) Dibromide
• P1405
• 1,1''-(1,4-Phenylenebis(methylene))bis(([4,4'-bipyridin]-1-ium)) bromide
• 1,1'-[1,4-Phenylenebis(methylene)]bis(4,4'-bipyridinium)Dibromide
• 1,1'-[1,4-Phenylenebis(methylene)]bis[4-(pyridin-4-yl)pyridin-1-ium] dibromide
• 4-pyridin-4-yl-1-[[4-[(4-pyridin-4-ylpyridin-1-ium-1-yl)m
• CS-0021810
• AS-72930
• A895736
• mono(1,1''-(1,4-phenylenebis(methylene))bis(([4,4'-bipyridin]-1-ium))) monobromide
• T71571
• 106867-97-4
• DTXSID50659946
• MFCD03844804
• YSZCS005
• 4-pyridin-4-yl-1-[[4-[(4-pyridin-4-ylpyridin-1-ium-1-yl)methyl]phenyl]methyl]pyridin-1-ium;dibromide
• 1-{[4-({[4,4'-bipyridin]-1-ium-1-yl}methyl)phenyl]methyl}-[4,4'-bipyridin]-1-ium dibromide
• 1,1''-(1,4-Phenylenebis(methylene))bis(([4,4'-bipyridin]-1-ium))bromide
• AKOS027251107
• 1,1'-[1,4-Phenylenebis-(methylene)]bis-(4,4'-bipyridinium)dibromide
• J-001665
• QSNYIUIZTNLTGX-UHFFFAOYSA-L
• 1,1'-1,4-Phenylenebis(methylene)bis(4,4'-bipyridinium) Dibromide

• MDL： MFCD03844804
• Inchi： 1S/C28H24N4.2BrH/c1-2-24(22-32-19-11-28(12-20-32)26-7-15-30-16-8-26)4-3-23(1)21-31-17-9-27(10-18-31)25-5-13-29-14-6-25;;/h1-20H,21-22H2;2*1H/q+2;;/p-2
• InChI Key： QSNYIUIZTNLTGX-UHFFFAOYSA-L
• SMILES： [Br-].[Br-].[N+]1(C=CC(C2C=CN=CC=2)=CC=1)CC1C=CC(=CC=1)C[N+]1C=CC(C2C=CN=CC=2)=CC=1

Computed Properties

• Exact Mass: 574.03700
• Monoisotopic Mass: 574.03677g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 34
• Rotatable Bond Count: 6
• Complexity: 470
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 33.5
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• PSA: 33.54000
• LogP: -1.50980

Additional information on 1,1'-1,4-Phenylenebis(methylene)bis(4,4'-bipyridinium) Dibromide

Comprehensive Guide to 1,1'-1,4-Phenylenebis(methylene)bis(4,4'-bipyridinium) Dibromide (CAS No. 106867-97-4)

1,1'-1,4-Phenylenebis(methylene)bis(4,4'-bipyridinium) Dibromide is a highly specialized organic compound with the CAS number 106867-97-4. This compound belongs to the family of bipyridinium derivatives, which are widely studied for their unique electrochemical and photochemical properties. Researchers and industries are increasingly interested in this compound due to its potential applications in advanced materials, sensors, and energy storage systems.

The molecular structure of 1,1'-1,4-Phenylenebis(methylene)bis(4,4'-bipyridinium) Dibromide features two bipyridinium units linked by a phenylenebis(methylene) bridge, with bromide counterions. This arrangement imparts significant stability and redox activity, making it a candidate for use in electrochromic devices and molecular electronics. The CAS registry number 106867-97-4 ensures precise identification in scientific literature and commercial transactions.

One of the most exciting applications of 1,1'-1,4-Phenylenebis(methylene)bis(4,4'-bipyridinium) Dibromide is in the development of smart materials. With the growing demand for energy-efficient technologies, this compound is being explored for its role in next-generation displays and windows that can change transparency in response to electrical stimuli. The unique redox properties of bipyridinium derivatives like this one are key to their functionality in such applications.

In the field of chemical sensors, 1,1'-1,4-Phenylenebis(methylene)bis(4,4'-bipyridinium) Dibromide shows promise due to its ability to undergo reversible color changes upon reduction or oxidation. This characteristic makes it valuable for detecting environmental pollutants or biochemical markers. Researchers are also investigating its use in supramolecular chemistry, where its rigid structure and ionic nature can facilitate the assembly of complex molecular architectures.

The synthesis of 1,1'-1,4-Phenylenebis(methylene)bis(4,4'-bipyridinium) Dibromide typically involves the quaternization of bipyridine derivatives with appropriate dibromide precursors. Purification methods may include recrystallization or column chromatography to achieve high purity levels required for research and industrial applications. When handling this compound, standard laboratory safety protocols should be followed, though it does not fall under hazardous material classifications.

From a commercial perspective, 1,1'-1,4-Phenylenebis(methylene)bis(4,4'-bipyridinium) Dibromide (CAS 106867-97-4) is primarily supplied to research institutions and specialty chemical manufacturers. The global market for advanced functional materials is driving increased interest in such compounds, with particular growth in Asia-Pacific regions where materials science research is expanding rapidly.

Recent scientific publications have highlighted novel applications of bipyridinium-based compounds in organic electronics and photovoltaics. The extended conjugation and electron-accepting properties of 1,1'-1,4-Phenylenebis(methylene)bis(4,4'-bipyridinium) Dibromide make it particularly interesting for these emerging technologies. Researchers are exploring its potential in organic light-emitting diodes (OLEDs) and dye-sensitized solar cells.

For those searching information about CAS 106867-97-4 or 1,1'-1,4-Phenylenebis(methylene)bis(4,4'-bipyridinium) Dibromide, it's important to note that this compound represents a growing class of functional materials with diverse applications. Its study contributes to advancements in materials science, nanotechnology, and green chemistry initiatives worldwide.

The stability and solubility characteristics of 1,1'-1,4-Phenylenebis(methylene)bis(4,4'-bipyridinium) Dibromide make it suitable for various solvent systems, though it shows best performance in polar aprotic solvents. This property profile expands its utility in different experimental conditions and industrial formulations.

As research continues, we anticipate seeing more innovative uses for 1,1'-1,4-Phenylenebis(methylene)bis(4,4'-bipyridinium) Dibromide across multiple scientific disciplines. Its combination of structural features and functional properties positions it as a valuable building block for future technological developments in materials chemistry and beyond.